Cas no 1019517-93-1 ((3,4-difluorophenyl)methyl(pentyl)amine)

• Product Name: (3,4-difluorophenyl)methyl(pentyl)amine
• CAS No: 1019517-93-1
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• CID: 5166006
• PubChem ID: 28437871
• Update Time: 2026-03-04

(3,4-difluorophenyl)methyl(pentyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3,4-difluoro-N-pentyl-
• n-(3,4-Difluorobenzyl)pentan-1-amine
• (3,4-difluorophenyl)methyl(pentyl)amine

• Inchi： 1S/C12H17F2N/c1-2-3-4-7-15-9-10-5-6-11(13)12(14)8-10/h5-6,8,15H,2-4,7,9H2,1H3
• InChI Key： UGXWAXIDVKETGH-UHFFFAOYSA-N
• SMILES： C1(CNCCCCC)=CC=C(F)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3,4-difluorophenyl)methyl(pentyl)amine

Introduction to (3,4-Difluorophenyl)methyl(Pentyl)amine (CAS No. 1019517-93-1)

(3,4-Difluorophenyl)methyl(pentyl)amine, identified by the CAS registry number 1019517-93-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a difluorophenyl group with a pentylamine moiety, making it a versatile molecule with potential applications in drug design and materials science.

The molecular structure of (3,4-difluorophenyl)methyl(pentyl)amine consists of a benzene ring substituted with two fluorine atoms at the 3 and 4 positions. This substitution pattern imparts specific electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity. The pentylamine group attached to the benzene ring introduces additional functionality, such as hydrogen bonding capacity and hydrophobicity, which are essential for its interactions in various chemical environments.

Recent studies have highlighted the potential of (3,4-difluorophenyl)methyl(pentyl)amine as a building block in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antiviral agents and anticancer drugs. The compound's ability to modulate key cellular pathways makes it a valuable tool in drug discovery efforts.

In terms of synthesis, (3,4-difluorophenyl)methyl(pentyl)amine can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, ensuring that the compound is accessible for both academic and industrial applications.

The application of (3,4-difluorophenyl)methyl(pentyl)amine extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials. For example, recent research has investigated its potential as a component in semiconducting polymers and organic light-emitting diodes (OLEDs).

In conclusion, (3,4-difluorophenyl)methyl(pentyl)amine (CAS No. 1019517-93-1) is a multifaceted compound with promising applications across diverse fields. Its structural features and reactivity make it an invaluable molecule for researchers seeking to develop innovative solutions in chemistry and related disciplines.